Cas no 1225810-86-5 (2-bromo-3-methyl-N-(1-phenylpropyl)butanamide)

• Product Name: 2-bromo-3-methyl-N-(1-phenylpropyl)butanamide
• CAS No: 1225810-86-5
• MF: C₁₄H₂₀BrNO
• MW: 298.218703269959
• CID: 5265330
• Update Time: 2025-05-24

2-bromo-3-methyl-N-(1-phenylpropyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-N-(1-phenylpropyl)butanamide

• Inchi： 1S/C14H20BrNO/c1-4-12(11-8-6-5-7-9-11)16-14(17)13(15)10(2)3/h5-10,12-13H,4H2,1-3H3,(H,16,17)
• InChI Key： HLHNGQKLXAFDBX-UHFFFAOYSA-N
• SMILES： BrC(C(NC(C1C=CC=CC=1)CC)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Additional information on 2-bromo-3-methyl-N-(1-phenylpropyl)butanamide

2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide: A Comprehensive Overview

2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide, identified by the CAS number 1225810-86-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and material science. In this article, we delve into the structural properties, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of 2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide is characterized by a butanamide backbone with a bromine atom at the second position and a methyl group at the third position. The N-substituent is a 1-phenylpropyl group, which introduces aromaticity and enhances the compound's stability. This structure makes it a versatile molecule for various chemical modifications and functionalizations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

The synthesis of 2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. The introduction of the bromine atom at the second position is achieved through a substitution reaction, while the N-substitution with the 1-phenylpropyl group is carried out under specific catalytic conditions. These methods have been optimized in recent research to improve yield and purity, making the compound more accessible for large-scale applications.

In terms of applications, 2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide has shown promise in several areas. In pharmacology, it serves as a valuable precursor for bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways has been extensively studied, with recent findings indicating potential anti-inflammatory and antioxidant properties. Additionally, this compound has been explored in materials science for its role in creating advanced polymers and coatings with enhanced mechanical properties.

The biological activity of 2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide is influenced by its structural features, particularly the bromine atom and aromatic substituent. These groups contribute to its lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems. Recent research has also focused on understanding its interactions with biological membranes and enzymes, providing insights into its mechanism of action.

From an environmental perspective, the degradation pathways of 2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide have been studied to assess its ecological impact. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, 2-Bromo-3-Methyl-N-(1-Phenylpropyl)Butanamide, CAS No. 1225810-86-5, stands out as a multifaceted compound with diverse applications across chemistry and biology. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within these fields.